Cas no 1270486-60-6 (1-(FURAN-3-YL)PROP-2-EN-1-AMINE)

• Product Name: 1-(FURAN-3-YL)PROP-2-EN-1-AMINE
• CAS No: 1270486-60-6
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5582847
• PubChem ID: 55294401
• Update Time: 2023-08-11

1-(FURAN-3-YL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(FURAN-3-YL)PROP-2-EN-1-AMINE
• 3-Furanmethanamine, α-ethenyl-
• AKOS006369023
• N16733
• 1270486-60-6

• Inchi： 1S/C7H9NO/c1-2-7(8)6-3-4-9-5-6/h2-5,7H,1,8H2
• InChI Key： VKPUMGSOMOKUFZ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(C=C)N

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 189.9±25.0 °C(Predicted)
• pka: 8.76±0.50(Predicted)